Cas no 896680-18-5 (ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 896680-18-5
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 6441838
• Update Time: 2025-08-05

ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• Thieno[2,3-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5,5,7,7-tetramethyl-2-[(2-thienylcarbonyl)amino]-, ethyl ester

• Inchi： 1S/C19H24N2O3S2/c1-6-24-17(23)13-11-10-18(2,3)21-19(4,5)14(11)26-16(13)20-15(22)12-8-7-9-25-12/h7-9,21H,6,10H2,1-5H3,(H,20,22)
• InChI Key： DSNWJLJKOWHAQB-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(C)(C)CC2C(C(OCC)=O)=C(NC(C3SC=CC=3)=O)SC1=2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 469.5±45.0 °C(Predicted)
• pka: 12.45±0.60(Predicted)

Additional information on ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Introduction to Ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 896680-18-5)

Ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 896680-18-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound is characterized by the presence of multiple fused rings, including a thiophene ring and a pyridine ring. The thiophene ring is an essential component of many biologically active molecules and has been extensively studied for its role in various pharmacological applications. The pyridine ring, on the other hand, contributes to the compound's overall stability and reactivity, making it a versatile scaffold for chemical modifications.

The presence of amide and ester functional groups in the molecule also plays a crucial role in determining its biological properties. The amide group is known to be involved in various biological interactions, including protein-ligand binding and enzyme inhibition. The ester group, while less commonly studied in isolation, can influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate exhibits potential binding affinity to several target proteins associated with inflammatory and immunomodulatory pathways. This finding aligns with the growing interest in developing novel therapeutics that can modulate these pathways for the treatment of chronic inflammatory diseases.

In addition to its potential as a drug candidate, this compound has also been explored as a key intermediate in the synthesis of more complex molecules. The unique structural features of ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate make it an attractive building block for designing new analogs with enhanced pharmacological properties. Researchers have been particularly interested in modifying the substituents on the thiophene and pyridine rings to optimize bioavailability and target specificity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring the purity of the final product.

One of the most compelling aspects of ethyl 5,5,7,7-tetramethyl-2-(thiophene-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate is its potential application in addressing unmet medical needs. Current research indicates that this compound may have therapeutic benefits in areas such as cancer treatment and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this molecule can selectively inhibit certain enzymes involved in tumor growth and progression. Furthermore, preliminary data suggest that it may also protect against neuronal damage associated with conditions like Alzheimer's disease.

The development of novel drug candidates is often hampered by challenges related to drug-likeness properties such as solubility and metabolic stability. Ethyl 5,5，7，7-tetramethyl-2-(thiophene-2-amido)-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylate has been engineered to address some of these issues through structural optimization. By incorporating hydrophilic groups into its molecular framework， researchers aim to enhance its solubility while maintaining its biological activity。 This approach has shown promise in improving pharmacokinetic profiles， which are critical for successful drug development。

The future prospects for ethyl 5，5，7，7-tetramethyl-2-(thiophene-2-amido)-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylate are vast。 As our understanding of disease mechanisms continues to evolve， so too will our ability to design molecules that precisely target affected pathways。 Collaborative efforts between chemists、biologists、and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide。